2-Bromo-N-(5-{[2-(dibenzo[b,d]furan-3-ylamino)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
2-Bromo-N-(5-{[2-(dibenzo[b,d]furan-3-ylamino)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
Brand Name:
Vulcanchem
CAS No.:
532980-33-9
VCID:
VC0470681
InChI:
InChI=1S/C23H15BrN4O3S2/c24-17-7-3-1-6-16(17)21(30)26-22-27-28-23(33-22)32-12-20(29)25-13-9-10-15-14-5-2-4-8-18(14)31-19(15)11-13/h1-11H,12H2,(H,25,29)(H,26,27,30)
SMILES:
C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)NC(=O)CSC4=NN=C(S4)NC(=O)C5=CC=CC=C5Br
Molecular Formula:
C23H15BrN4O3S2
Molecular Weight:
539.4g/mol
2-Bromo-N-(5-{[2-(dibenzo[b,d]furan-3-ylamino)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
CAS No.: 532980-33-9
Main Products
VCID: VC0470681
Molecular Formula: C23H15BrN4O3S2
Molecular Weight: 539.4g/mol
![2-Bromo-N-(5-{[2-(dibenzo[b,d]furan-3-ylamino)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide - 532980-33-9](/images/no_structure.jpg)
| CAS No. | 532980-33-9 |
|---|---|
| Product Name | 2-Bromo-N-(5-{[2-(dibenzo[b,d]furan-3-ylamino)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
| Molecular Formula | C23H15BrN4O3S2 |
| Molecular Weight | 539.4g/mol |
| IUPAC Name | 2-bromo-N-[5-[2-(dibenzofuran-3-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide |
| Standard InChI | InChI=1S/C23H15BrN4O3S2/c24-17-7-3-1-6-16(17)21(30)26-22-27-28-23(33-22)32-12-20(29)25-13-9-10-15-14-5-2-4-8-18(14)31-19(15)11-13/h1-11H,12H2,(H,25,29)(H,26,27,30) |
| Standard InChIKey | QIAKCRPNIJLVLO-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)NC(=O)CSC4=NN=C(S4)NC(=O)C5=CC=CC=C5Br |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)NC(=O)CSC4=NN=C(S4)NC(=O)C5=CC=CC=C5Br |
| PubChem Compound | 1616863 |
| Last Modified | Nov 11 2021 |
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